![molecular formula C24H18ClNO3 B4008345 4-(2-benzoyl-4-chlorophenyl)-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-ene-3,5-dione](/img/structure/B4008345.png)
4-(2-benzoyl-4-chlorophenyl)-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-ene-3,5-dione
Overview
Description
4-(2-benzoyl-4-chlorophenyl)-4-azatetracyclo[5.3.2.0~2,6~.0~8,10~]dodec-11-ene-3,5-dione is a useful research compound. Its molecular formula is C24H18ClNO3 and its molecular weight is 403.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 403.0975211 g/mol and the complexity rating of the compound is 751. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cyclization Reactions and Material Applications
Research on cyclization reactions, such as the Scholl reaction, has led to the development of novel polyaromatic structures with potential applications in electronics and photonics. For example, the study by Ye et al. (2016) explores the cyclization of tetraaryl-substituted benzoquinones and hydroquinones, leading to the formation of complex aromatic systems with potential use in light-emitting diode (LED) devices due to their optical and electrochemical properties (Ye et al., 2016).
Antimicrobial and Antiviral Activity
Compounds synthesized from similar chemical frameworks have been evaluated for their antimicrobial and antiviral activities. Kaya et al. (2011) synthesized bisoctahydroxanthene-1,8-dione derivatives and assessed their antimicrobial properties against various pathogens, showing that some compounds exhibited significant inhibitory effects (Kaya et al., 2011). Another study by Selivanov et al. (2017) focused on the synthesis of novel ureas with a structurally similar tetracyclic dione core, demonstrating pronounced antiviral activity against smallpox vaccine virus (Selivanov et al., 2017).
Electronic and Electrochemical Properties
Research into the electronic and electrochemical properties of structurally related compounds has been conducted with an emphasis on their potential use in organic electronics. For instance, studies on the synthesis and characterization of novel thermotropic liquid crystals with lateral chloro groups have investigated the impact of structural modifications on mesomorphic properties and electronic applications (Dixit & Vora, 2015).
Properties
IUPAC Name |
4-(2-benzoyl-4-chlorophenyl)-4-azatetracyclo[5.3.2.02,6.08,10]dodec-11-ene-3,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18ClNO3/c25-13-6-9-19(18(10-13)22(27)12-4-2-1-3-5-12)26-23(28)20-14-7-8-15(17-11-16(14)17)21(20)24(26)29/h1-10,14-17,20-21H,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVZGDWALHJLLDE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C1C3C=CC2C4C3C(=O)N(C4=O)C5=C(C=C(C=C5)Cl)C(=O)C6=CC=CC=C6 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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